N-(2-methoxyphenyl)-2-methyl-4-oxo-3,4,5,6-tetrahydro-2H-2,6-methanobenzo[g][1,3]oxazocine-5-carboxamide

• IUPAC Name: N-(2-methoxyphenyl)-9-methyl-11-oxo-8-oxa-10-azatricyclo[7.3.1.02,7]trideca-2,4,6-triene-12-carboxamide
• InChI: InChI=1S/C20H20N2O4/c1-20-11-13(12-7-3-5-9-15(12)26-20)17(19(24)22-20)18(23)21-14-8-4-6-10-16(14)25-2/h3-10,13,17H,11H2,1-2H3,(H,21,23)(H,22,24)
• InChI Key: CCXGWSOGXDBVLP-UHFFFAOYSA-N
• Canonical SMILES: CC12CC(C(C(=O)N1)C(=O)NC3=CC=CC=C3OC)C4=CC=CC=C4O2
• Molecular Formula: C20H20N2O4
• Molecular Weight: 352.4 g/mol

Description

Synthesis Analysis

The synthesis of similar compounds often involves complex organic reactions. For instance, a method for constructing 1,5-methanobenzo[f][1,3]oxazocin-6-one compounds from o-vinyl benzaldehydes and N-acylarylimines has been developed. The synthesis proceeds through sequential NHC-catalyzed azabenzoin reaction and radical-initiated regioselective intramolecular cascade cyclizations.

Molecular Structure Analysis

While the exact molecular structure of this compound is not provided in the retrieved papers, it likely contains a complex arrangement of carbon, hydrogen, nitrogen, and oxygen atoms. The presence of the oxazocine ring structure suggests a cyclic arrangement of these atoms.

Scientific Research Applications

Novel Heterocyclic Systems

Research by Deady and Devine (2006) led to the development of novel heterocyclic systems through the Hofmann rearrangement and attempted Combes synthesis of related compounds. These processes are crucial for creating new heterocycles, which are essential in drug design and development due to their diverse biological activities (Deady & Devine, 2006).

Antimicrobial Activity

Wang et al. (2012) synthesized compounds related to the given chemical structure and analyzed their antimicrobial activities. Their research shows that such compounds can exhibit favorable antimicrobial properties, suggesting potential applications in developing new antimicrobial agents (Wang et al., 2012).

Anti-Inflammatory and Analgesic Agents

A study by Abu‐Hashem et al. (2020) focused on synthesizing novel compounds derived from visnagenone and khellinone, showing significant anti-inflammatory and analgesic activities. This indicates the potential of structurally related compounds in the development of new therapeutic agents (Abu‐Hashem et al., 2020).

Antidiabetic Screening

Lalpara et al. (2021) conducted in vitro antidiabetic screening of dihydropyrimidine derivatives, highlighting the importance of such compounds in exploring new treatments for diabetes. The study's findings suggest that related structures could be investigated for their antidiabetic potential (Lalpara et al., 2021).